Cas no 102769-45-9 (5-Heptenoic acid,7-[1-(3-hydroxy-1-octenyl)-3-oxobicyclo[3.1.0]hex-2-yl]-, [1S-[1a(1E,3R*),2b(Z),5a]]- (9CI))

• Product name: 5-Heptenoic acid,7-[1-(3-hydroxy-1-octenyl)-3-oxobicyclo[3.1.0]hex-2-yl]-, [1S-[1a(1E,3R*),2b(Z),5a]]- (9CI)
• CAS No: 102769-45-9
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 140682
• PubChem ID: 6438945

5-Heptenoic acid,7-[1-(3-hydroxy-1-octenyl)-3-oxobicyclo[3.1.0]hex-2-yl]-, [1S-[1a(1E,3R*),2b(Z),5a]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Heptenoic acid,7-[1-(3-hydroxy-1-octenyl)-3-oxobicyclo[3.1.0]hex-2-yl]-, [1S-[1a(1E,3R*),2b(Z),5a]]- (9CI)
• (Z)-7-[(1S,2R,5R)-1-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxo-2-bicyclo[3.1.0]hexanyl]hept-5-enoic acid
• 11-deoxy-11,12-methanoprostaglandin E2
• 5-Heptenoic acid,7-[1-(3-hydroxy-1-octenyl)-3-oxobicyclo[3.1.0]hex-2-yl]-, [1S-[1a(1E,3R*),2b(...
• (5Z)-7-{(1S,2R,5R)-1-[(1E,3S)-3-hydroxyoct-1-en-1-yl]-3-oxobicyclo[3.1.0]hex-2-yl}hept-5-enoic acid
• 11-DM-PGE2
• 102769-45-9

• Inchi： InChI=1S/C21H32O4/c1-2-3-6-9-17(22)12-13-21-15-16(21)14-19(23)18(21)10-7-4-5-8-11-20(24)25/h4,7,12-13,16-18,22H,2-3,5-6,8-11,14-15H2,1H3,(H,24,25)/b7-4-,13-12-/t16-,17-,18+,21-/m0/s1
• InChI Key： DAPQUCOVYRBPOI-OFSYKUHGSA-N
• SMILES： CCCCC[C@@H](/C=C\[C@]12C[C@@H]1CC([C@H]2C/C=C\CCCC(=O)O)=O)O

Computed Properties

• Exact Mass: 348.23016
• Monoisotopic Mass: 348.23006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.148
• Boiling Point: 518.2°Cat760mmHg
• Flash Point: 281.3°C
• Refractive Index: 1.575
• PSA: 74.6